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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Methyl-
4-(trifluoromethyl)-1H-imidazole. Due to the limited availability of specific quantitative

solubility data in publicly accessible literature, this document focuses on a qualitative

assessment based on the solubility of structurally related compounds. Furthermore, a detailed,

generalized experimental protocol for determining the solubility of a solid compound in various

solvents is provided to enable researchers to generate precise data.

Introduction to 2-Methyl-4-(trifluoromethyl)-1H-
imidazole
2-Methyl-4-(trifluoromethyl)-1H-imidazole is a heterocyclic organic compound featuring an

imidazole ring substituted with a methyl group at the 2-position and a trifluoromethyl group at

the 4-position. The imidazole scaffold is a common motif in many biologically active molecules

and pharmaceuticals. The presence of the electron-withdrawing trifluoromethyl group can

significantly influence the compound's physicochemical properties, including its solubility,

lipophilicity, and metabolic stability. Understanding the solubility of this compound is crucial for

its application in drug discovery and development, as solubility directly impacts bioavailability

and formulation.
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Qualitative Solubility Assessment
While specific quantitative solubility data for 2-Methyl-4-(trifluoromethyl)-1H-imidazole is not

readily available, a qualitative assessment can be made by examining the solubility of its

parent and related structures.

Imidazole: The parent compound, 1H-imidazole, is a white or colorless solid that is highly

soluble in water and polar organic solvents. It is very soluble in ethanol, and soluble in

diethyl ether, acetone, and pyridine, but only slightly soluble in benzene. The high solubility in

polar solvents is attributed to the ability of the imidazole ring to form hydrogen bonds.

2-Methylimidazole: The addition of a methyl group at the 2-position, as in 2-methyl-1H-

imidazole, results in a compound that is also a white or colorless solid and is highly soluble

in water and polar organic solvents.

Effect of the Trifluoromethyl Group: The trifluoromethyl (-CF3) group

To cite this document: BenchChem. [Solubility Profile of 2-Methyl-4-(trifluoromethyl)-1H-
imidazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269116#solubility-of-2-methyl-4-trifluoromethyl-1h-
imidazole-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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